Cas no 91834-91-2 (1H-Imidazole, dihydrooctadecyl-)

1H-Imidazole, dihydrooctadecyl- structure
91834-91-2 structure
Product Name:1H-Imidazole, dihydrooctadecyl-
CAS No:91834-91-2
MF:C21H42N2
MW:322.57158613205
CID:748022
PubChem ID:69571817
Update Time:2025-04-19

1H-Imidazole, dihydrooctadecyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, dihydrooctadecyl-
    • 3-octadecyl-1,2-dihydroimidazole
    • 1-Octadecyl-2,3-dihydro-1H-imidazole
    • SCHEMBL5801606
    • DTXSID00740919
    • 91834-91-2
    • Inchi: 1S/C21H42N2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-23-20-18-22-21-23/h18,20,22H,2-17,19,21H2,1H3
    • InChI Key: PNYFLXCOMFVARV-UHFFFAOYSA-N
    • SMILES: N1(C=CNC1)CCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 322.334799348g/mol
  • Monoisotopic Mass: 322.334799348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 17
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.3
  • Topological Polar Surface Area: 15.3Ų
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